Cas no 105770-56-7 (1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-)

1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]- structure
105770-56-7 structure
Product Name:1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-
CAS No:105770-56-7
MF:C14H19N3OS
MW:277.38516163826
CID:1166835
PubChem ID:2879428
Update Time:2025-04-20

1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 5-methyl-2-[[2-(4-morpholinyl)ethyl]thio]-
    • 105770-56-7
    • EU-0038947
    • 4-[2-[(6-methyl-1H-benzimidazol-2-yl)sulfanyl]ethyl]morpholine
    • Oprea1_667044
    • Z18443691
    • 5-methyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}-1H-1,3-benzodiazole
    • AKOS002557400
    • AE-848/12529074
    • CBMicro_048399
    • AKOS004122636
    • 5-methyl-2-{[2-(4-morpholinyl)ethyl]sulfanyl}-1H-benzimidazole
    • 5-methyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}-1H-benzimidazole
    • STK033892
    • Inchi: 1S/C14H19N3OS/c1-11-2-3-12-13(10-11)16-14(15-12)19-9-6-17-4-7-18-8-5-17/h2-3,10H,4-9H2,1H3,(H,15,16)
    • InChI Key: VODFDLRGTGDCEY-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(C)=CC=2N1)CCN1CCOCC1

Computed Properties

  • Exact Mass: 276.11724
  • Monoisotopic Mass: 277.12488341g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 38.25
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